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Introduction

Disperse Orange 1 is an azo dye commonly used in the textile industry to color synthetic fibers

such as polyester, nylon, and acrylics.[1] It is a known contact allergen and a significant cause

of textile-related allergic contact dermatitis.[2][3] Patch testing is the primary diagnostic tool for

identifying sensitization to Disperse Orange 1. These application notes provide a detailed

protocol for researchers and clinicians to perform patch testing with Disperse Orange 1 to

investigate allergic contact dermatitis.

Data Presentation
Table 1: Prevalence of Positive Patch Test Reactions to a Textile Dye Mix Containing Disperse

Orange 1
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Study
Population

Number of
Patients
Tested

Allergen Mix
Used

Concentration
of Disperse
Orange 1 in
Mix

Prevalence of
Positive
Reactions to
the Mix

Dermatitis

Patients in

Sweden and

Belgium

2,546
Textile Dye Mix

(TDM)
1.0% 2.6%

Data extracted from a study by Ryberg et al. (2011).[3]

Experimental Protocols
1. Materials

Allergen: Disperse Orange 1, 1.0% in petrolatum (pet.).

Patch Test Chambers: Standard Finn Chambers® on Scanpor® tape or equivalent.

Control: Petrolatum vehicle alone (negative control).

Skin Marking Pen: Waterproof and hypoallergenic.

Occlusive Dressing: Hypoallergenic surgical tape.

Documentation Tools: Patient records, camera for photographic documentation.

2. Patient Selection

Inclusion Criteria: Patients with a clinical history suggestive of allergic contact dermatitis,

particularly with a suspected link to textiles or clothing.

Exclusion Criteria:

Dermatitis at the planned test site.

Use of topical corticosteroids at the test site within the last week.
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Use of systemic corticosteroids or immunosuppressants.

Pregnancy or breastfeeding.

Known history of severe reaction to patch testing.

3. Patch Test Application

Site Selection: The upper back is the preferred site for patch testing due to its large, flat

surface area and minimal friction. The skin should be clean, dry, and free of hair.

Allergen Preparation: A small, consistent amount of the Disperse Orange 1 (1.0% in pet.)

and the negative control (petrolatum) are applied to the respective patch test chambers.

Application: The patch test units are applied to the patient's back, ensuring good adhesion.

The location of each allergen should be carefully mapped and recorded.

Marking: The corners of the patch test unit are marked with a skin-safe marker to ensure

accurate reading upon removal.

Instructions to Patient: The patient is instructed to keep the test area dry and to avoid

activities that may cause excessive sweating or friction, which could dislodge the patches.

The patches should remain in place for 48 hours.

4. Reading and Interpretation of Results

Patch Removal: The patches are removed after 48 hours. The test sites should be allowed to

settle for 30-60 minutes before the first reading to avoid pressure-induced erythema.

Reading Schedule:

First Reading (Day 2 or D2): 48 hours after application.

Second Reading (Day 3 or D4): 72 to 96 hours after application.[4][5]

Optional Third Reading (Day 7 or D7): A later reading around day 7 may be beneficial, as

some individuals may exhibit delayed reactions to certain allergens, including disperse

dyes.[4][5][6]
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Scoring System: The International Contact Dermatitis Research Group (ICDRG) criteria are

used to grade the reactions:[7][8]

Score Description

- Negative reaction

?+ Doubtful reaction; faint macular erythema only

+
Weak positive reaction; erythema, infiltration,

possibly papules

++
Strong positive reaction; erythema, infiltration,

papules, vesicles

+++
Extreme positive reaction; intense erythema,

infiltration, coalescing vesicles, bullae

IR
Irritant reaction; may present as erythema,

pustules, or necrosis without infiltration

Interpretation: A positive reaction (graded as +, ++, or +++) to Disperse Orange 1 in the

absence of a reaction to the negative control indicates an allergic sensitization. The clinical

relevance of a positive patch test should be determined by correlating the result with the

patient's clinical history and exposure to textiles.

5. Potential Cross-Reactions and Metabolites

Disperse Orange 1 is an azo dye, and its metabolism in the skin by bacteria can lead to the

formation of sensitizing aromatic amines.[9][10] Research has shown that individuals sensitized

to Disperse Orange 1 may also react to its metabolite, p-aminodiphenylamine (PADPA).[11]

There is also a noted association between sensitivity to disperse dyes and p-phenylenediamine

(PPD), a common component in hair dyes.[12][13] Therefore, in patients with a positive

reaction to Disperse Orange 1, concurrent patch testing with PPD and its related compounds

may be warranted to identify potential cross-sensitization.
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Caption: Experimental workflow for Disperse Orange 1 patch testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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